N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide

• IUPAC Name: N'-benzyl-N-[2-(2-chlorophenyl)ethyl]oxamide
• InChI: InChI=1S/C17H17ClN2O2/c18-15-9-5-4-8-14(15)10-11-19-16(21)17(22)20-12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,19,21)(H,20,22)
• InChI Key: PZMQPDDMIAHIGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(=O)NCCC2=CC=CC=C2Cl
• Molecular Formula: C17H17ClN2O2
• DSSTOX Substance ID: DTXSID90367295
• Molecular Weight: 316.8 g/mol
• CAS RN: 5618-59-7

Description

N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide, also known as BCEE, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a member of the family of N-alkylated diamides, which have been shown to exhibit a range of biological and pharmacological activities. In

Mechanism of Action

The mechanism of action of N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide is not fully understood, but it is thought to involve modulation of GABA receptors, as well as other molecular targets. N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide has been shown to bind to the benzodiazepine site on GABA receptors, which enhances the activity of GABA and leads to increased inhibition of neuronal activity. This may underlie the anti-cancer and neuroprotective effects of N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide.
Biochemical and Physiological Effects:
N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide has been shown to have a range of biochemical and physiological effects, including inhibition of cancer cell growth, induction of apoptosis, modulation of GABA receptor activity, and neuroprotective effects. N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide has several advantages for use in lab experiments, including its high purity, stability, and low toxicity. However, N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide is not widely available and can be expensive to synthesize, which may limit its use in some research settings.

Future Directions

There are several potential future directions for research on N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide, including further studies of its mechanism of action, optimization of its pharmacological properties for use in cancer and neurological disorders, and development of new compounds based on the N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide scaffold. Additionally, N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide may have potential applications in other areas of research, such as inflammation and oxidative stress, which warrant further investigation. Overall, N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide represents a promising area of research for the development of new therapies for a range of diseases.

Synthesis Methods

N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide can be synthesized using a variety of methods, including reaction of N-benzylacetamide with 2-chloroethylamine hydrochloride in the presence of a base, or reaction of N-benzylacetamide with 2-chloroethylamine in the presence of a catalyst. These methods have been optimized to produce high yields of pure N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide, which can then be used for further research.

Scientific Research Applications

N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide has been studied for its potential applications in a range of scientific research areas, including cancer research, neurobiology, and drug discovery. In cancer research, N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of new cancer therapies. In neurobiology, N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide has been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability and synaptic transmission. This makes N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide a potential candidate for the development of new treatments for neurological disorders such as epilepsy and anxiety disorders. In drug discovery, N-benzyl-N'-[2-(2-chlorophenyl)ethyl]ethanediamide has been used as a scaffold for the development of new compounds with improved pharmacological properties.